Cas no 1540518-98-6 (1,2,4,5-tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene)

1,2,4,5-Tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene is a fluorinated aromatic isocyanate compound characterized by its high reactivity and stability. The presence of four fluorine atoms on the benzene ring enhances its electron-withdrawing properties, making it a valuable intermediate in the synthesis of advanced polymers, coatings, and specialty chemicals. The isocyanate functional group enables efficient cross-linking in polyurethane and polyurea systems, while the sterically hindered tert-butyl-like substituent improves thermal and chemical resistance. This compound is particularly useful in high-performance applications requiring durability, such as aerospace, automotive, and electronic materials. Its unique structure offers a balance of reactivity and stability, making it suitable for demanding synthetic processes.
1,2,4,5-tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene structure
1540518-98-6 structure
Product Name:1,2,4,5-tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene
CAS No:1540518-98-6
MF:C10H7F4NO
MW:233.162296533585
CID:5989835
PubChem ID:83403234
Update Time:2025-06-08

1,2,4,5-tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene
    • EN300-1859241
    • 1540518-98-6
    • Inchi: 1S/C10H7F4NO/c1-10(2,15-4-16)7-8(13)5(11)3-6(12)9(7)14/h3H,1-2H3
    • InChI Key: VINGOWNZSSSYQM-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1C(C)(C)N=C=O)F)F)F

Computed Properties

  • Exact Mass: 233.04637650g/mol
  • Monoisotopic Mass: 233.04637650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.4Ų

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Additional information on 1,2,4,5-tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene

Comprehensive Overview of 1,2,4,5-Tetrafluoro-3-(2-Isocyanatopropan-2-yl)benzene (CAS No. 1540518-98-6)

1,2,4,5-Tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene (CAS No. 1540518-98-6) is a fluorinated aromatic compound featuring an isocyanate functional group. This unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of advanced materials, agrochemicals, and pharmaceuticals. The presence of tetrafluoro substituents enhances its reactivity and stability, while the isocyanatopropane moiety allows for versatile crosslinking and polymerization applications.

In recent years, the demand for fluorinated isocyanates has surged due to their role in high-performance coatings, adhesives, and elastomers. Researchers and industries are increasingly focusing on sustainable fluorochemistry, aligning with global trends toward eco-friendly materials. 1,2,4,5-Tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene is often discussed in the context of green chemistry and low-environmental-impact synthesis, as its fluorine atoms can improve product durability while reducing toxicity.

The compound’s CAS number 1540518-98-6 is frequently searched in academic and industrial databases, reflecting its relevance in specialty chemicals. Common queries include its synthetic routes, physical properties, and applications in material science. For instance, its thermal stability and resistance to degradation make it suitable for high-temperature polymers, a topic of interest for engineers developing next-generation composites.

Another trending discussion involves the use of 1,2,4,5-tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene in pharmaceutical intermediates. Its ability to act as a bioisostere (replacing hydrogen with fluorine to modulate drug properties) has attracted attention in medicinal chemistry. Searches for fluorinated drug candidates and isocyanate-based therapeutics often highlight this compound’s potential.

From a technical perspective, the compound’s molecular weight, solubility, and reactivity with nucleophiles are critical parameters for researchers. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize its purity and structure. These details are vital for quality control in industrial-scale production.

In summary, 1,2,4,5-Tetrafluoro-3-(2-isocyanatopropan-2-yl)benzene (CAS No. 1540518-98-6) bridges multiple disciplines, from advanced materials to life sciences. Its growing prominence in sustainable chemistry and innovative applications ensures its continued relevance in scientific and industrial communities.

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